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Compound of Interest

Compound Name: Triacontyl hexacosanoate

Cat. No.: B081258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Triacontyl hexacosanoate is a very long-chain wax ester with the molecular formula

C56H112O2. As a member of the broader class of wax esters, it is a neutral lipid composed of

a long-chain fatty acid (hexacosanoic acid) and a long-chain fatty alcohol (triacontanol). While

specific research on triacontyl hexacosanoate is limited, this guide synthesizes the current

understanding of very long-chain wax esters to provide a comprehensive technical overview.

This document covers the physicochemical properties, probable natural occurrence,

biosynthesis, and potential biological roles of triacontyl hexacosanoate. Furthermore, it

outlines general experimental protocols for the analysis of such molecules and explores their

toxicological profile and potential, albeit largely hypothetical, applications in drug development.

All quantitative data are presented in structured tables, and key pathways are visualized using

Graphviz diagrams.

Physicochemical Properties
Triacontyl hexacosanoate is a large, nonpolar molecule, which dictates its physical and

chemical characteristics. Its high molecular weight and long saturated hydrocarbon chains

result in a solid state at room temperature with a high melting point and very low solubility in

polar solvents.
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Property Value Reference

Molecular Formula C56H112O2 [1]

Molecular Weight 817.49 g/mol [1]

CAS Number 14206-01-0 [1]

Melting Point 85-86 °C [1]

Boiling Point Not available

Density Not available

Solubility
Insoluble in water; Soluble in

nonpolar organic solvents
General property of wax esters

Appearance Waxy solid General property of wax esters

Natural Occurrence and Biological Functions
Direct evidence for the natural occurrence of triacontyl hexacosanoate is not widely

documented. However, very long-chain wax esters are commonly found in the epicuticular

waxes of plants and the cuticles of insects.[2][3][4] These waxes form a protective barrier

against water loss, UV radiation, and pathogens.[5] In some marine organisms, wax esters

serve as a primary energy storage molecule. Given its structure, triacontyl hexacosanoate
likely contributes to the physical properties of these natural waxes, such as their high

hydrophobicity and structural integrity. The analysis of epicuticular waxes from various plants,

such as bamboo and pear, has revealed a complex mixture of very long-chain alkanes,

alcohols, aldehydes, and esters, although triacontyl hexacosanoate has not been explicitly

identified in these studies.[2][4]

The primary biological functions of very long-chain wax esters are generally considered to be:

Water Repellency: The hydrophobic nature of these lipids prevents water from adhering to

and penetrating the surfaces of plants and insects.

Protection: They form a physical barrier against mechanical damage, UV radiation, and

microbial pathogens.
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Energy Storage: In some organisms, particularly marine life, wax esters are a dense form of

energy reserve.

Biosynthesis
The biosynthesis of very long-chain wax esters like triacontyl hexacosanoate is a two-step

enzymatic process that occurs in the endoplasmic reticulum. This pathway is highly conserved

across different organisms.

Fatty Acyl Reduction: A very long-chain fatty acid, in this case, hexacosanoyl-CoA (C26:0), is

reduced to its corresponding fatty alcohol, triacontanol (C30:0), by a fatty acyl-CoA

reductase (FAR). This reaction requires a reducing agent, typically NADPH.

Esterification: The resulting fatty alcohol is then esterified with another very long-chain fatty

acyl-CoA molecule by a wax synthase (WS) enzyme, forming the final wax ester.

Esterification

Hexacosanoyl-CoA (C26)

Hexacosanol (C26)

Fatty Acyl-CoA
Reductase (FAR)

+ NADPH

Triacontyl Hexacosanoate (C56)Wax Synthase (WS)

Triacontanol (C30)

Click to download full resolution via product page

Generalized biosynthetic pathway of triacontyl hexacosanoate.

Potential Pharmacological Applications and
Signaling
There is currently no direct evidence for pharmacological applications or specific signaling roles

of triacontyl hexacosanoate. However, its constituent molecules, very long-chain fatty acids
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(VLCFAs), have been implicated in certain biological processes. The accumulation of VLCFAs

is associated with several metabolic disorders, such as X-linked adrenoleukodystrophy, where

they are thought to contribute to neuroinflammation and demyelination through lipotoxic

responses.[6]

Given that triacontyl hexacosanoate is a stable, inert molecule, its direct role in cell signaling

is unlikely. However, it could serve as a metabolic precursor or a delivery vehicle for its

constituent fatty acid and alcohol. A hypothetical signaling pathway could involve the enzymatic

hydrolysis of triacontyl hexacosanoate to release hexacosanoic acid, which could then

modulate cellular processes. This is a speculative model and requires experimental validation.

Triacontyl Hexacosanoate

Esterase

Hydrolysis

Hexacosanoic Acid

Release

Cellular Response

Modulation of
Signaling Pathways

Click to download full resolution via product page

Hypothetical signaling role of triacontyl hexacosanoate.
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Experimental Protocols
Specific experimental protocols for triacontyl hexacosanoate are not available. However,

general methods for the extraction, separation, and analysis of very long-chain wax esters can

be applied.

Extraction and Separation

Biological Sample

Solvent Extraction
(e.g., Hexane:Isopropanol)

Crude Lipid Extract

Column Chromatography
(Silica Gel)

Wax Ester Fraction

Further Analysis

Click to download full resolution via product page

General workflow for wax ester extraction and separation.

Methodology:
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Homogenization: The biological sample (e.g., plant leaves, insect cuticle) is homogenized in

a suitable organic solvent system, such as a mixture of hexane and isopropanol, to extract

the total lipids.

Phase Separation: The mixture is partitioned with an aqueous salt solution to separate the

lipid-containing organic phase from the aqueous phase.

Fractionation: The crude lipid extract is then fractionated using column chromatography on a

silica gel stationary phase. A nonpolar solvent, such as hexane, is used to elute the wax

ester fraction, separating it from more polar lipids.

Analysis
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the

identification and quantification of wax esters. Due to the high molecular weight of triacontyl
hexacosanoate, high-temperature GC is required.

Sample Preparation: The purified wax ester fraction is dissolved in a suitable solvent (e.g.,

hexane).

Injection: The sample is injected into the GC, which is equipped with a high-temperature

capillary column.

Separation: The individual wax esters are separated based on their boiling points and

interactions with the stationary phase.

Detection: The separated compounds are then ionized and fragmented in the mass

spectrometer. The resulting mass spectrum provides a unique fingerprint for identification.

High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC can also be used for

the analysis of wax esters.

Mobile Phase: A non-aqueous mobile phase, such as a gradient of isopropanol and

acetonitrile, is typically used.

Stationary Phase: A C18 or C30 column is commonly employed.
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Detection: An evaporative light scattering detector (ELSD) or a mass spectrometer can be

used for detection.

Toxicology and Safety
There is no specific toxicological data available for triacontyl hexacosanoate. However, very

long-chain fatty acid esters are generally considered to have low toxicity. They are poorly

absorbed in the gastrointestinal tract due to their high lipophilicity and large molecular size. In

cosmetic applications, alkyl esters are considered safe for use when formulated to be non-

irritating.[7][8][9] Some natural waxes containing very long-chain esters, such as rice bran wax,

have been determined to be Generally Recognized as Safe (GRAS) for specific food

applications by the FDA.[10][11] It is important to note that the accumulation of very long-chain

fatty acids, the constituent components of these esters, can be associated with cellular toxicity

in certain genetic disorders.[6]

Conclusion
Triacontyl hexacosanoate is a very long-chain wax ester with physicochemical properties

characteristic of this class of lipids. While direct research on this specific molecule is scarce, by

extrapolating from the broader knowledge of very long-chain wax esters, we can infer its likely

natural occurrence, biosynthetic pathway, and biological functions, which are primarily

structural and protective. Its potential for pharmacological applications is currently unexplored

and remains a hypothetical area of investigation. The analytical methods outlined in this guide

provide a framework for future research into the specific properties and roles of triacontyl
hexacosanoate. As with any compound intended for potential use in drug development, a

thorough toxicological and safety assessment would be a prerequisite for any further

investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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